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Compound of Interest

Compound Name: 2-Acetylhydroquinone

Cat. No.: B116926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Acetylhydroquinone (also known as Quinacetophenone or 2',5'-Dihydroxyacetophenone), a

key intermediate in various synthetic processes. Adherence to the following protocols is critical

to ensure a safe laboratory environment and minimize risk to personnel.

Hazard Identification and Classification
2-Acetylhydroquinone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications[1]:

Skin Irritation: Category 2[1][2]

Eye Irritation: Category 2A/2B[1][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Acute Oral Toxicity: Category 4

Skin Sensitization: Category 1

Carcinogenicity: Suspected of causing cancer
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Signal Word: Warning or Danger

Hazard Pictograms:

Irritant (Exclamation Mark)

Health Hazard

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H351: Suspected of causing cancer.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Acetylhydroquinone is provided

in the table below.
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Property Value Source

Molecular Formula C8H8O3

Molecular Weight 152.15 g/mol

Appearance
Solid, Yellowish green needle-

like crystals

Melting Point 202 - 206 °C

Solubility

Soluble in alcohol. Hardly

soluble in ether and benzene.

Almost insoluble in cold water.

Toxicological Data
The toxicological properties of 2-Acetylhydroquinone have not been fully investigated.

However, the available data indicates potential for acute toxicity. It is important to note that

detailed experimental protocols for the following data are not available in standard safety data

sheets and would require consultation of the original toxicological research.

Route of Exposure Species Value Source

Oral (LD50) Rat 320 mg/kg

Dermal (LD50) Mammal 5970 mg/kg

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure to 2-Acetylhydroquinone.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Facilities should be equipped with an eyewash station and a safety shower.
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Personal Protective Equipment (PPE):

PPE Category Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Must be worn at all times in the

laboratory. Should comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Hand Protection Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended. Gloves

should be inspected for

integrity before use.

Respiratory Protection NIOSH-approved respirator.

A respirator is required when

handling the powder outside of

a certified chemical fume hood

or when ventilation is

inadequate. A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.

Protective Clothing Laboratory coat.

A flame-retardant lab coat

should be worn and buttoned.

Wear appropriate protective

clothing to prevent skin

exposure.

Footwear Closed-toe shoes.
Shoes must fully cover the

feet.

Safe Handling and Storage
Handling:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Storage:

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Incompatible materials include strong oxidizing agents and strong bases.

First Aid Measures
In case of exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Get medical attention immediately.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Wash clothing before reuse. If skin irritation or a

rash occurs, get medical advice/attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, if breathing is irregular, or if

respiratory arrest occurs, provide artificial

respiration or oxygen by trained personnel.

Loosen tight clothing such as a collar, tie, belt,

or waistband. Get medical attention if symptoms

occur.

Ingestion

Call a medical doctor or poison control center

immediately. Wash out mouth with water. Do not

induce vomiting unless directed to do so by

medical personnel. Never give anything by

mouth to an unconscious person.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.
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Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 4.

Avoid breathing dust and ensure adequate ventilation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent entry into sewers, water courses, basements, or

confined areas.

Methods for Cleaning Up: For small spills, dilute with water and mop up if water-soluble or

absorb with an inert dry material and place in an appropriate waste disposal container. For

large spills, contain and collect spillage with non-combustible, absorbent material (e.g., sand,

earth, vermiculite, or diatomaceous earth) and place in a container for disposal according to

local regulations. Use spark-proof tools and explosion-proof equipment.

Disposal Considerations
All waste containing 2-Acetylhydroquinone must be treated as hazardous waste. Dispose of

contents/container to an approved waste disposal plant in accordance with local, state, and

federal regulations.

Visual Guides
The following diagrams illustrate key safety workflows for handling 2-Acetylhydroquinone.
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Hazard Management Workflow for 2-Acetylhydroquinone.
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Don Appropriate PPE
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Workflow for Responding to a 2-Acetylhydroquinone Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Acetylhydroquinone | C8H8O3 | CID 10279 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. spectrumchemical.com [spectrumchemical.com]

3. azerscientific.com [azerscientific.com]

To cite this document: BenchChem. [2-Acetylhydroquinone: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116926#2-acetylhydroquinone-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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